Cas no 1001519-31-8 (1-ethyl-5-methyl-1H-pyrazol-4-amine)

1-Ethyl-5-methyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by its amine functional group at the 4-position and ethyl and methyl substituents at the 1- and 5-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-rich pyrazole ring and the reactive amine group, make it suitable for further functionalization, enabling the synthesis of more complex heterocyclic compounds. The ethyl and methyl groups enhance its lipophilicity, potentially improving bioavailability in drug design applications. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial settings.
1-ethyl-5-methyl-1H-pyrazol-4-amine structure
1001519-31-8 structure
Product Name:1-ethyl-5-methyl-1H-pyrazol-4-amine
CAS No:1001519-31-8
MF:C6H11N3
MW:125.171640634537
MDL:MFCD03422573
CID:3056902
PubChem ID:7019324
Update Time:2025-07-02

1-ethyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-5-methyl-1 H -pyrazol-4-ylamine
    • 1-ethyl-5-methyl-1H-pyrazol-4-amine
    • DTXSID90427101
    • CHEMBL4592782
    • DTXCID90377935
    • AKOS000302212
    • ALBB-012565
    • 1-ethyl-5-methylpyrazol-4-amine
    • SCHEMBL14638402
    • STK312910
    • 1-Ethyl-5-methyl-1H-pyrazol-4-ylamine
    • XIIAZKSXQSTSEQ-UHFFFAOYSA-N
    • 1H-pyrazol-4-amine, 1-ethyl-5-methyl-
    • 857-081-8
    • 1H-pyrazol-4-amine, 1-ethyl-5-methyl-, monohydrochloride
    • EN300-228703
    • 1-Ethyl-5-methyl-pyrazol-4-amine
    • BBL039046
    • 1001519-31-8
    • MDL: MFCD03422573
    • Inchi: 1S/C6H11N3/c1-3-9-5(2)6(7)4-8-9/h4H,3,7H2,1-2H3
    • InChI Key: XIIAZKSXQSTSEQ-UHFFFAOYSA-N
    • SMILES: N1(CC)C(C)=C(C=N1)N

Computed Properties

  • Exact Mass: 125.095
  • Monoisotopic Mass: 125.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 94.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 0.3

1-ethyl-5-methyl-1H-pyrazol-4-amine Security Information

  • Storage Condition:2-8°C

1-ethyl-5-methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB503942-100 mg
1-Ethyl-5-methyl-1H-pyrazol-4-amine
1001519-31-8
100MG
€231.60 2022-03-01
abcr
AB503942-250 mg
1-Ethyl-5-methyl-1H-pyrazol-4-amine
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250MG
€275.80 2022-03-01
abcr
AB503942-500 mg
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€409.30 2022-03-01
abcr
AB503942-1 g
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1001519-31-8
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€486.60 2022-03-01
abcr
AB503942-5 g
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1001519-31-8
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€1,185.30 2022-03-01
Chemenu
CM431461-1g
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$169 2023-01-05
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Enamine
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Enamine
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Enamine
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